4-chloro-1-(3-chloro-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C12H8Cl2N4
• Molecular Weight: 279.12 g/mol
• IUPAC Name: 4-chloro-1-(3-chloro-2-methylphenyl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C12H8Cl2N4/c1-7-9(13)3-2-4-10(7)18-12-8(5-17-18)11(14)15-6-16-12/h2-6H,1H3
• InChI Key: ZFKBFKLDNWLUCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N2C3=C(C=N2)C(=NC=N3)Cl

Description

4-chloro-1-(3-chloro-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C12H8Cl2N4 and its molecular weight is 279.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phosphoryl trichloride (16.09 mL, 172.63 mmol) was added in one portion to 1-(3-chloro-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol (Intermediate AE6) (3.0 g, 11.51 mmol) and the resulting suspension was heated to 100° C. to give a solution and stirred for 4 hours. Evaporated, the residue poured into ice/water and stirred for 30 minutes. The solids were filtered, washed with water (4×20 mL), dissolved in ethyl acetate (100 mL), dried (MgSO4), filtered and evaporated to afford the product (2.8 g) which was used without further purification. 1H NMR (400 MHz, DMSO) δ 2.06 (3H, s), 7.41-7.54 (2H, m), 7.71-7.73 (1H, m), 8.79 (1H, s), 8.89 (1H, s); m/z (ESI+) (M+H)+=279; HPLC tR=2.59 min.